7-Chloro-5-(2-fluorophenyl)-α-(hydroxyimino)-3H-1,4-benzodiazepine-2-acetic Acid Methyl Ester
7-Chloro-5-(2-fluorophenyl)-α-(hydroxyimino)-3H-1,4-benzodiazepine-2-acetic Acid Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
59468-41-6
VCID:
VC0048964
InChI:
InChI=1S/C18H13ClFN3O3/c1-26-18(24)17(23-25)15-9-21-16(11-4-2-3-5-13(11)20)12-8-10(19)6-7-14(12)22-15/h2-8,22H,9H2,1H3/b17-15-
SMILES:
COC(=O)C(=C1CN=C(C2=C(N1)C=CC(=C2)Cl)C3=CC=CC=C3F)N=O
Molecular Formula:
C18H13ClFN3O3
Molecular Weight:
373.8 g/mol
7-Chloro-5-(2-fluorophenyl)-α-(hydroxyimino)-3H-1,4-benzodiazepine-2-acetic Acid Methyl Ester
CAS No.: 59468-41-6
Reference Standards
VCID: VC0048964
Molecular Formula: C18H13ClFN3O3
Molecular Weight: 373.8 g/mol
| CAS No. | 59468-41-6 |
|---|---|
| Product Name | 7-Chloro-5-(2-fluorophenyl)-α-(hydroxyimino)-3H-1,4-benzodiazepine-2-acetic Acid Methyl Ester |
| Molecular Formula | C18H13ClFN3O3 |
| Molecular Weight | 373.8 g/mol |
| IUPAC Name | methyl (2Z)-2-[7-chloro-5-(2-fluorophenyl)-1,3-dihydro-1,4-benzodiazepin-2-ylidene]-2-nitrosoacetate |
| Standard InChI | InChI=1S/C18H13ClFN3O3/c1-26-18(24)17(23-25)15-9-21-16(11-4-2-3-5-13(11)20)12-8-10(19)6-7-14(12)22-15/h2-8,22H,9H2,1H3/b17-15- |
| Standard InChIKey | VIIHKAMRDULPDF-ICFOKQHNSA-N |
| Isomeric SMILES | COC(=O)/C(=C/1\CN=C(C2=C(N1)C=CC(=C2)Cl)C3=CC=CC=C3F)/N=O |
| SMILES | COC(=O)C(=C1CN=C(C2=C(N1)C=CC(=C2)Cl)C3=CC=CC=C3F)N=O |
| Canonical SMILES | COC(=O)C(=C1CN=C(C2=C(N1)C=CC(=C2)Cl)C3=CC=CC=C3F)N=O |
| PubChem Compound | 17827012 |
| Last Modified | Nov 09 2021 |
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